Cas no 2361718-12-7 (1-[4-[4-(2,4-Dimethoxybenzoyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-[4-(2,4-Dimethoxybenzoyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• CAS No: 2361718-12-7
• MF: C₂₂H₂₉N₃O₅
• MW: 415.48276591301
• CID: 5798389
• PubChem ID: 145903978
• Update Time: 2025-10-18

1-[4-[4-(2,4-Dimethoxybenzoyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2361718-12-7
• Z3664805432
• EN300-26587840
• 1-[4-[4-(2,4-Dimethoxybenzoyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• 1-{4-[4-(2,4-dimethoxybenzoyl)piperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C22H29N3O5/c1-4-20(26)23-9-7-16(8-10-23)21(27)24-11-13-25(14-12-24)22(28)18-6-5-17(29-2)15-19(18)30-3/h4-6,15-16H,1,7-14H2,2-3H3
• InChI Key： MKYKMZRIGZCDFO-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N1CCN(C(C2C=CC(=CC=2OC)OC)=O)CC1

Computed Properties

• Exact Mass: 415.21072103g/mol
• Monoisotopic Mass: 415.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.4Ų

Additional information on 1-[4-[4-(2,4-Dimethoxybenzoyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

Introduction to Compound with CAS No. 2361718-12-7 and Product Name: 1-[4-[4-(2,4-Dimethoxybenzoyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

The compound with the CAS number 2361718-12-7 and the product name 1-[4-[4-(2,4-Dimethoxybenzoyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including piperazine and acrylate moieties, makes it a versatile scaffold for designing novel therapeutic agents.

Recent research in the area of bioactive molecules has highlighted the importance of heterocyclic compounds in drug discovery. The piperazine moiety, in particular, is well-known for its role in enhancing binding affinity and selectivity in drug-target interactions. In the context of this compound, the 2,4-dimethoxybenzoyl group serves as a key pharmacophore, contributing to its interaction with biological targets. This combination of structural features has been explored in various studies aimed at developing small-molecule inhibitors and modulators.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. The acrylate group at the prop-2-en-1-one position allows for further functionalization, enabling chemists to explore a wide range of chemical modifications. These modifications can be tailored to optimize pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies. Modern techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have facilitated the efficient construction of its complex framework. These methods not only enhance yield but also improve scalability, making it feasible for industrial applications.

The biological activity of this compound has been a focal point of recent investigations. Studies have demonstrated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The piperidinyl group contributes to its binding affinity by forming hydrogen bonds and hydrophobic interactions with target proteins. This has led to interest in exploring its efficacy against enzymes involved in signal transduction pathways.

Moreover, the structural diversity offered by this compound has opened avenues for exploring its role in other therapeutic areas. For instance, modifications to the 2,4-dimethoxybenzoyl moiety have been investigated for their potential antiviral and anti-inflammatory properties. Such studies underscore the importance of rational drug design, where structural features are meticulously tailored to achieve desired biological outcomes.

The synthetic route to this compound exemplifies the synergy between organic chemistry and computational modeling. High-throughput screening and molecular docking studies have been employed to identify optimal synthetic pathways and predict binding affinities. These computational approaches have significantly reduced the time required for hit identification and lead optimization.

As research progresses, the applications of this compound are expected to expand into new therapeutic modalities. Its versatility as a scaffold allows for the development of prodrugs and targeted delivery systems, which could enhance therapeutic efficacy while minimizing side effects. The integration of nanotechnology with traditional pharmaceutical chemistry has further amplified its potential in precision medicine.

The regulatory landscape also plays a crucial role in shaping the future of this compound. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials are produced consistently and safely. Regulatory agencies continue to refine guidelines for novel drug entities, providing clear pathways for approval and commercialization.

In conclusion, the compound with CAS No. 2361718-12-7 and product name 1-[4-[4-(2,4-Dimethoxybenzoyl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one represents a promising candidate in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As scientific understanding evolves and new methodologies emerge, this compound is poised to play a significant role in addressing unmet medical needs.